Cas no 261765-37-1 (Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]-)

• Product Name: Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]-
• CAS No: 261765-37-1
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 828734
• PubChem ID: 2803200
• Update Time: 2025-05-24

Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]-
• 2-AMINO-N-(2-(PYRIDIN-2-YL)ETHYL)BENZAMIDE
• 2-amino-N-(2-pyridin-2-ylethyl)benzamide
• 2-amino-N-[2-(2-pyridinyl)ethyl]-
• 2-Amino-N-[2-(2-pyridinyl)ethyl]benzamide
• N1-[2-(2-pyridyl)ethyl]-2-aminobenzamide
• DB-032378
• CCG-54515
• 261765-37-1
• SR-01000643607-1
• Oprea1_825633
• AKOS000125785
• L10080
• 2-amino-N-[2-(pyridin-2-yl)ethyl]benzamide
• CS-0336136
• CHEBI:183710
• DTXSID20384399

• Inchi： 1S/C14H15N3O/c15-13-7-2-1-6-12(13)14(18)17-10-8-11-5-3-4-9-16-11/h1-7,9H,8,10,15H2,(H,17,18)
• InChI Key： GZOSEFWBJDRETN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NCCC1C=CC=CN=1

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.191

Additional information on Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]-

Comprehensive Overview of Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]- (CAS No. 261765-37-1)

Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]- (CAS No. 261765-37-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both amino and pyridinyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzamide-based compounds has surged, driven by their role in targeting specific biological pathways. Researchers are particularly interested in 2-amino-N-[2-(2-pyridinyl)ethyl]benzamide due to its potential interactions with enzymes and receptors. For instance, its pyridine moiety is known to enhance binding affinity, making it a valuable scaffold in medicinal chemistry. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in drug design.

One of the most frequently searched questions related to this compound is: "What are the applications of Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]- in drug development?" The answer lies in its ability to serve as a pharmacophore, a molecular framework that contributes to the biological activity of a drug. Its amino group can participate in hydrogen bonding, while the pyridinyl ethyl side chain may improve solubility and bioavailability—key factors in optimizing drug candidates.

Another area of interest is the compound's potential role in neurological research. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are exploring benzamide derivatives for their neuroprotective properties. The 2-amino-N-[2-(2-pyridinyl)ethyl]benzamide structure could be modified to target specific proteins implicated in these conditions, a topic frequently discussed in academic forums and search queries.

From a synthetic chemistry perspective, CAS No. 261765-37-1 is often highlighted in discussions about green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce such compounds, reducing waste and energy consumption. This aligns with the global push toward environmentally friendly pharmaceuticals, a trending topic in both scientific and public domains.

In summary, Benzamide, 2-amino-N-[2-(2-pyridinyl)ethyl]- (CAS No. 261765-37-1) is a compound of high relevance in modern research. Its structural features and potential applications make it a focal point for drug discovery, neurological studies, and sustainable chemistry. As the scientific community continues to explore its capabilities, this compound is likely to remain a subject of intense interest and innovation.